Cas no 7570-02-7 (Carbonic acid, diethenyl ester)

Carbonic acid, diethenyl ester structure

7570-02-7 structure

Product Name:Carbonic acid, diethenyl ester

CAS No:7570-02-7

Molecular Formula:C₅H₆O₃

Molecular Weight:114.09934

CID:539120

PubChem ID:15079962

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Carbonic acid, diethenyl ester Properties

Names and Identifiers

- Carbonic acid, diethenyl ester
- 7570-02-7
- vinyloxy ketone
- Vinylene carbonate, stabilized with 70 - 110 ppm BHT
- SCHEMBL35719
- Diethenyl carbonate
- DTXSID60567922
- +Expand
- InChIKey： PACOTQGTEZMTOT-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H6O3/c1-3-7-5(6)8-4-2/h3-4H,1-2H2
- SMILES： C=COC(=O)OC=C

Computed Properties

Exact Mass: 114.03168
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 114.031694049g/mol
Heavy Atom Count: 8
Complexity: 94.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53

Carbonic acid, diethenyl ester Related Literature

1. Tools for overcoming reliance on energy-based measures in chemistry: a tutorial review†

Steven R. Kirk,Samantha Jenkins Chem. Soc. Rev., 2023,52, 5861-5874
2. Water-soluble polyglycerol-dendronized poly(norbornene)s with functional side-chains†

Sung Hyun Cho,Si Kyung Yang Soft Matter, 2019,15, 9452-9457
3. New British Standards

Proc. Anal. Div. Chem. Soc., 1979,16, 358-358
4. Stitching together SNx units in the coordination sphere of zirconium: assembly of a tris(imido)sulfite and a hydrazidobis(imido)sulfite†

Thorsten Gehrmann,Matthias Kruck,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2012,48, 2397-2399
5. The characterisation and reactivity of (η5-C5H5)M(CO)3(Xe) (M = Nb or Ta) in solution at room temperature

David C. Grills,Gavin I. Childs,Michael W. George Chem. Commun., 2000, 1841-1842
6. On the composition of Danish butter

Analyst, 1900,25, 199-201
7. High mobility n-type organic semiconductors with tunable exciton dynamics toward photo-stable and photo-sensitive transistors†

Li Yu,Yongxu Hu,Zhongwu Wang,Haoquan Zhang,Yinan Huang,Yunpeng Lou,Yajing Sun,Xueying Lu,Huapeng Liu,Yingshuang Zheng,Shuguang Wang J. Mater. Chem. C, 2022,10, 8874-8880
8. Back cover

Polym. Chem., 2019,10, 3797-3798
9. Palladium-catalysed enantio- and regioselective (3 + 2) cycloaddition reactions of sulfamidate imine-derived 1-azadienes towards spirocyclic cyclopentanes†

Quoc Hoang Pham,Andrew J. Tague,Christopher Richardson,Michael G. Gardiner,Stephen G. Pyne,Christopher J. T. Hyland Chem. Sci., 2023,14, 4893-4900
10. Oxidation of olefins using molecular oxygen catalyzed by a part per million level of recyclable copper catalyst under mild conditions†

Guoqiang Yang,Huiyuan Du,Jia Liu,Zheng Zhou,Xingbang Hu,Zhibing Zhang Green Chem., 2017,19, 675-681

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